13-thia-3,5-diazatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),2(6),3,7,9,11,14,16-octaene

• CAS No.: 40997-23-7
• Molecular Formula: C15H10N2S
• Molecular Weight: 250.32 g/mol
• IUPAC Name: 13-thia-3,5-diazatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),2(6),3,7,9,11,14,16-octaene
• InChI: InChI=1S/C15H10N2S/c1-3-7-12-10(5-1)14-15(17-9-16-14)11-6-2-4-8-13(11)18-12/h1-9H,(H,16,17)
• InChI Key: INSTZXNLMZPVFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C4=CC=CC=C4S2)N=CN3

Description

13-thia-3,5-diazatetracyclo[124002,607,12]octadeca-1(18),2(6),3,7,9,11,14,16-octaene is a complex organic compound characterized by its unique tetracyclic structure

Preparation Methods

The synthesis of 13-thia-3,5-diazatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),2(6),3,7,9,11,14,16-octaene involves multiple steps, including cyclization reactions and the use of specific reagents to introduce the thia and diaza functionalities. The reaction conditions typically require controlled temperatures and the presence of catalysts to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where halogen atoms can be replaced by other nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

13-thia-3,5-diazatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),2(6),3,7,9,11,14,16-octaene has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, leading to various biochemical effects. The pathways involved may include binding to enzymes or receptors, thereby modulating their activity and resulting in physiological changes .

Comparison with Similar Compounds

Similar compounds to 13-thia-3,5-diazatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),2(6),3,7,9,11,14,16-octaene include:

• 18-thia-2,9-diazatetracyclo[9.7.0.0^{3,9}.0{12,17}]octadeca-1(11),2,12(17)-trien-10-imine : Another tetracyclic compound with similar structural features .
• 13-thia-3-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(18),2(6),4,7,9,11,14,16-octaene : Shares the thia and azatetracyclic core but differs in the number and position of nitrogen atoms . These comparisons highlight the uniqueness of this compound in terms of its specific structural and functional properties.